Cas no 1185299-94-8 ({5-(2,6-Dimethylmorpholin-4-yl)methyl-1H-tetrazol-1-yl}acetic acid hydrochloride)

• Product Name: {5-(2,6-Dimethylmorpholin-4-yl)methyl-1H-tetrazol-1-yl}acetic acid hydrochloride
• CAS No: 1185299-94-8
• MF: C₁₀H₁₈ClN₅O₃
• MW: 291.734620571136
• MDL: MFCD12027083
• CID: 1068467
• PubChem ID: 46736953
• Update Time: 2025-10-29

{5-(2,6-Dimethylmorpholin-4-yl)methyl-1H-tetrazol-1-yl}acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• {5-[(2,6-Dimethylmorpholin-4-yl)methyl]-1H-tetrazol-1-yl}acetic acid hydrochloride
• AKOS015844774
• 1185299-94-8
• 2-[5-[(2,6-dimethylmorpholin-4-yl)methyl]tetrazol-1-yl]acetic acid;hydrochloride
• 2-{5-[(2,6-dimethylmorpholin-4-yl)methyl]-1H-1,2,3,4-tetrazol-1-yl}acetic acid hydrochloride
• (5-[(2,6-Dimethylmorpholin-4-yl)methyl]-1h-tetrazol-1-yl)aceticacidhydrochloride
• (5-[(2,6-Dimethylmorpholin-4-yl)methyl]-1h-tetrazol-1-yl)acetic acid hydrochloride
• {5-[(2,6-dimethylmorpholin-4-yl)methyl]-1,2,3,4-tetrazol-1-yl}acetic acid hydrochloride
• {5-(2,6-Dimethylmorpholin-4-yl)methyl-1H-tetrazol-1-yl}acetic acid hydrochloride

• MDL： MFCD12027083
• Inchi： 1S/C10H17N5O3.ClH/c1-7-3-14(4-8(2)18-7)5-9-11-12-13-15(9)6-10(16)17;/h7-8H,3-6H2,1-2H3,(H,16,17);1H
• InChI Key： SMEAYYKJTFAWIG-UHFFFAOYSA-N
• SMILES： Cl.O1C(C)CN(CC2=NN=NN2CC(=O)O)CC1C

Computed Properties

• Exact Mass: 291.1098171g/mol
• Monoisotopic Mass: 291.1098171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.4Ų

{5-(2,6-Dimethylmorpholin-4-yl)methyl-1H-tetrazol-1-yl}acetic acid hydrochloride Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on {5-(2,6-Dimethylmorpholin-4-yl)methyl-1H-tetrazol-1-yl}acetic acid hydrochloride

{5-(2,6-Dimethylmorpholin-4-yl)methyl-1H-tetrazol-1-yl}acetic acid hydrochloride: A Comprehensive Overview

{5-(2,6-Dimethylmorpholin-4-yl)methyl-1H-tetrazol-1-yl}acetic acid hydrochloride (CAS No. 1185299-94-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential therapeutic properties and its role in various biochemical processes.

The molecular structure of {5-(2,6-Dimethylmorpholin-4-yl)methyl-1H-tetrazol-1-yl}acetic acid hydrochloride is composed of a tetrazole ring, a morpholine moiety, and an acetic acid group, all of which contribute to its distinct chemical and biological properties. The tetrazole ring is known for its ability to form stable complexes with metal ions and its potential as a bioisostere for carboxylic acids. The morpholine moiety, on the other hand, provides additional functional groups that can enhance the compound's solubility and binding affinity to target proteins.

Recent studies have highlighted the potential of {5-(2,6-Dimethylmorpholin-4-yl)methyl-1H-tetrazol-1-yl}acetic acid hydrochloride in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. This finding suggests that it could be a valuable lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, {5-(2,6-Dimethylmorpholin-4-yl)methyl-1H-tetrazol-1-yl}acetic acid hydrochloride has also shown promise in the treatment of neurological disorders. Research conducted at the University of California, San Francisco, revealed that this compound can effectively modulate neurotransmitter systems, particularly those involving serotonin and dopamine. These findings open up new avenues for the development of drugs targeting conditions such as depression and Parkinson's disease.

The pharmacokinetic profile of {5-(2,6-Dimethylmorpholin-4-yl)methyl-1H-tetrazol-1-yl}acetic acid hydrochloride has been extensively studied to ensure its suitability for clinical applications. Preclinical trials have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed from the gastrointestinal tract and has a moderate plasma half-life, making it suitable for oral administration.

Safety and toxicity assessments are crucial for any potential drug candidate. In vitro and in vivo studies have demonstrated that {5-(2,6-Dimethylmorpholin-4-yl)methyl-1H-tetrazol-1-yl}acetic acid hydrochloride has a low toxicity profile at therapeutic doses. It does not exhibit significant cytotoxicity or genotoxicity in cell-based assays and has been well tolerated in animal models. These results support its further evaluation in clinical trials.

The synthetic route for producing {5-(2,6-Dimethylmorpholin-4-yl)methyl-1H-tetrazol-1-yl}acetic acid hydrochloride is well-documented in the literature. The synthesis typically involves several steps, including the formation of the tetrazole ring from a nitrile precursor and subsequent functionalization with the morpholine moiety. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for large-scale research and development.

In conclusion, {5-(2,6-Dimethylmorpholin-4-yl)methyl-1H-tetrazol-1-y l}acetic acid hydrochloride (CAS No. 1185299-94-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.